Cas no 2413726-41-5 (1H-Inden-5-ol, 2,3-dihydro-7-mercapto-)

• Product Name: 1H-Inden-5-ol, 2,3-dihydro-7-mercapto-
• CAS No: 2413726-41-5
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 5165174
• Update Time: 2025-07-22

1H-Inden-5-ol, 2,3-dihydro-7-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol, 2,3-dihydro-7-mercapto-
• 7-Mercapto-2,3-dihydro-1H-inden-5-ol

• Inchi： 1S/C9H10OS/c10-7-4-6-2-1-3-8(6)9(11)5-7/h4-5,10-11H,1-3H2
• InChI Key： XTOGFWQNIHKLRG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C=C2S)CC1

Additional information on 1H-Inden-5-ol, 2,3-dihydro-7-mercapto-

1H-Inden-5-ol, 2,3-dihydro-7-mercapto

The compound 1H-inden-5-ol, 2,3-dihydro-7-mercapto (CAS No. 2413726-41-5) is a versatile and intriguing organic molecule with a unique structure that combines both hydroxyl and mercapto functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and catalysis. Its structure, which features a dihydroindenyl framework with hydroxyl and mercapto substituents, provides a platform for diverse chemical reactivity and functionalization.

Recent studies have highlighted the importance of 1H-inden-5-ol, 2,3-dihydro-7-mercapto in the development of novel materials with tailored properties. For instance, researchers have explored its use as a building block for constructing advanced polymers and hybrid materials. The presence of the mercapto group (-SH) enables strong interactions with metal ions, making it a promising candidate for the synthesis of metallopolymers and coordination polymers. These materials exhibit unique mechanical and electronic properties, which are highly desirable for applications in flexible electronics and sensors.

In the pharmaceutical industry, 1H-inden-5-ol, 2,3-dihydro-7-mecapto has shown potential as a precursor for drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to develop nanoparticles for targeted drug delivery. These nanoparticles not only enhance the bioavailability of therapeutic agents but also reduce side effects by minimizing systemic exposure. Furthermore, the compound's hydroxyl group (-OH) contributes to its biocompatibility, making it suitable for biomedical applications.

The synthesis of 1H-inden -5 -ol , 2 , 3 -dihydro -7 -mercapto has been optimized through various routes to improve yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps such as cross-coupling reactions. These advancements have not only streamlined the production process but also opened up new avenues for exploring its chemical reactivity. For example, recent studies have demonstrated its utility in click chemistry reactions, which are known for their efficiency and selectivity.

From an environmental perspective, 1H-inden -5 -ol , 2 , 3 -dihydro -7 -mercapto has been investigated as a potential agent for water treatment applications. Its ability to form stable complexes with heavy metal ions makes it an effective adsorbent for removing contaminants from aqueous solutions. This property is particularly valuable in regions where water pollution is a significant concern.

Looking ahead, the versatility of 1H-inden -5 -ol , 2 , 3 -dihydro -7 -mercapto suggests that it will continue to play a pivotal role in advancing materials science and pharmaceutical research. As researchers delve deeper into its properties and applications, new opportunities are likely to emerge for exploiting its unique chemical characteristics.